Cas no 27619-94-9 (2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt)

• Product Name: 2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt
• CAS No: 27619-94-9
• MF: C₈H₆F₁₃NaO₃S
• MW: 452.165458202362
• CID: 4643641
• Update Time: 2025-05-22

2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium 1H,1H,2H,2H-perfluorooctanesulfonate
• 2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt
• 1H,1H,2H,2H-Perfluorooctane sulfonic acid sodium salt
• 2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt (50μg/mL in Methanol)

• Inchi： 1S/C8H5F13O3S.Na.H/c9-3(10,1-2-25(22,23)24)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21;;/h1-2H2,(H,22,23,24);;
• InChI Key： RXULUYFIYNNGGH-UHFFFAOYSA-N
• SMILES： C(F)(F)(C(F)(F)C(F)(F)CCS(O)(=O)=O)C(F)(F)C(F)(F)C(F)(F)F.[NaH]

Additional information on 2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt

2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt: A Comprehensive Overview

The compound with CAS No. 27619-94-9, commonly referred to as 2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt, is a highly specialized chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is a sodium salt derivative of 2-(perfluorohexyl)ethane-1-sulfonic acid, which belongs to the broader category of perfluoroalkyl sulfonates. These compounds are known for their unique chemical properties, including high thermal stability, excellent electrical insulation, and strong acid strength, making them invaluable in numerous applications.

Perfluorohexyl groups are characterized by their fully fluorinated carbon chains, which impart exceptional chemical inertness and resistance to environmental degradation. The presence of this group in 2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt enhances its stability and performance in harsh conditions. Recent studies have highlighted the potential of such compounds in advanced materials science, particularly in the development of high-performance polymers and coatings. For instance, researchers have explored the use of perfluoroalkyl sulfonates as additives in polymeric materials to improve their thermal and chemical resistance properties.

The synthesis of 2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt typically involves a multi-step process that begins with the preparation of the corresponding perfluorohexyl compound. This is followed by sulfonation using sulfuric acid or other sulfonating agents, after which neutralization with sodium hydroxide yields the sodium salt form. The exact synthetic pathway may vary depending on the specific requirements of the application, but the overall process is well-established and has been optimized for scalability and efficiency.

One of the most notable applications of this compound is in the field of electrochemistry. The strong acidic nature of 2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt makes it an ideal candidate for use as an electrolyte in fuel cells and batteries. Recent advancements in proton exchange membrane (PEM) technology have leveraged the unique properties of this compound to enhance the performance and durability of these systems. For example, studies have demonstrated that incorporating perfluoroalkyl sulfonates into PEM materials can significantly improve proton conductivity while maintaining structural integrity under operating conditions.

In addition to its role in electrochemical applications, 2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt has found utility in analytical chemistry as a reference material for ion chromatography. Its high purity and well-defined chemical structure make it an excellent standard for calibrating instruments used in trace ion analysis. Furthermore, its compatibility with various chromatographic techniques has expanded its use in quality control processes across industries such as pharmaceuticals and environmental monitoring.

The environmental impact of 2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt has also been a topic of recent research interest. While perfluoroalkyl sulfonates are generally considered stable and non-biodegradable, emerging studies suggest that certain degradation pathways may exist under specific environmental conditions. For instance, microbial communities exposed to these compounds over extended periods have shown limited but measurable degradation activity, raising questions about their long-term persistence in ecosystems.

From a regulatory standpoint, 2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt falls under the broader category of perfluoroalkyl substances (PFAS), which have been subject to increasing scrutiny due to their potential environmental and health risks. However, its specific applications and controlled usage patterns suggest that it may not pose significant risks when handled according to established safety protocols. Nonetheless, ongoing research continues to evaluate its environmental fate and toxicity profile to ensure responsible use.

In conclusion, 2-(Perfluorohexyl)ethane-1-sulfonic Acid Sodium Salt (CAS No. 27619-94-9) is a versatile compound with a wide range of applications across diverse scientific and industrial sectors. Its unique chemical properties, derived from the combination of a perfluorohexyl group and a sulfonic acid functional group, make it an invaluable tool in fields such as electrochemistry, materials science, and analytical chemistry. As research into its properties and applications continues to evolve, this compound is likely to play an even more prominent role in advancing technological innovations while addressing global challenges related to sustainability and environmental stewardship.